1-[(4-Chlorophenyl)sulfonyl]-4-(3,4,5-trimethoxybenzoyl)piperazine

• Molecular Formula: C20H23ClN2O6S
• Molecular Weight: 454.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C20H23ClN2O6S/c1-27-17-12-14(13-18(28-2)19(17)29-3)20(24)22-8-10-23(11-9-22)30(25,26)16-6-4-15(21)5-7-16/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: AMUJRJNQSBVUPD-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(3,4,5-trimethoxybenzoyl)piperazine, commonly known as CTB, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. CTB belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects that make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of CTB involves its interaction with various molecular targets in the body. CTB has been found to inhibit the activity of enzymes such as phosphodiesterase and topoisomerase, which are involved in various cellular processes. Additionally, CTB has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and Physiological Effects:
CTB has been found to exhibit a range of biochemical and physiological effects in the body. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. CTB has also been found to reduce oxidative stress and inflammation in the brain by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, CTB has been shown to regulate glucose and lipid metabolism by activating the AMPK pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CTB in lab experiments is its ability to exhibit a range of biochemical and physiological effects. This makes it an attractive candidate for investigating various diseases and cellular processes. However, one of the limitations of using CTB is its potential toxicity, which requires careful dosing and monitoring in lab experiments.

Future Directions

There are several future directions for research on CTB. One area of interest is investigating its potential therapeutic applications in neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to understand the molecular mechanisms underlying the anti-tumor properties of CTB. Finally, exploring the potential of CTB as a drug candidate for regulating glucose and lipid metabolism is also an area of future research.

Synthesis Methods

The synthesis of CTB involves the reaction of 1-(4-chlorophenyl)sulfonyl)piperazine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through a series of recrystallization steps to obtain a pure form of CTB.

Scientific Research Applications

CTB has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammation. It has been found to exhibit anti-tumor properties by inducing apoptosis and inhibiting the growth of cancer cells. CTB has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, CTB has been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.